Cas no 521-74-4 (Broxyquinoline)

Broxyquinoline is a halogenated hydroxyquinoline derivative with notable antimicrobial and antiprotozoal properties. It is primarily utilized as an intestinal antiseptic, effective against a range of Gram-positive and Gram-negative bacteria, as well as certain protozoa. The compound's mechanism of action involves chelation of metal ions essential for microbial enzymatic processes, thereby inhibiting pathogen growth. Broxyquinoline is often formulated in combination with other agents to enhance its therapeutic efficacy. Its stability and low systemic absorption make it suitable for localized treatment of gastrointestinal infections. The product is characterized by its broad-spectrum activity and favorable safety profile when used as directed.

Broxyquinoline structure

Product Name:Broxyquinoline

CAS No:521-74-4

MF:C₉H₅Br₂NO

MW:302.950100660324

MDL:MFCD00006785

CID:37988

PubChem ID:2453

Update Time:2025-05-28

Broxyquinoline Chemical and Physical Properties

Names and Identifiers

- 5,7-Dibromoquinolin-8-ol
- 5,7-Dibromo-8-quinolinol
- Broxyquinoline~5,7-Dibromo-8-quinolinol
- Broxyquinoline
- Bromoxin~Broxyquinoline~5,7-Dibromo-8-quinolinol
- 5,7-Dibromo-8-hydroxyquinoline
- 5,7-Dibromooxine
- Dibromohydroxyquinoline
- Bromoxine
- 5,7-dibromo-8-quinolino
- brodiar
- broxykinolin
- colepur
- 5,7-Dibromo-8-oxyquinoline
- Probes1_000369
- KBio1_000776
- Paramiba
- BDBM76301
- HY-B1212
- Broxiquinolina [INN-Spanish]
- BROXYQUINOLINE [MI]
- AMY18082
- Broxyquinoline [INN:DCF]
- DB13536
- SCHEMBL115293
- Pharmakon1600-01500623
- Broxyquinoline (INN)
- Tox21_111338
- MLS002207288
- D0208
- EINECS 208-317-8
- 5,7-Dibromo-oxine
- Dibromoksin
- Spectrum3_000575
- 5,7-Dibromo-8-hydroxyquinoline, 98%
- SW219614-1
- KBio3_001490
- NSC-1810
- NSC757389
- CHEBI:109543
- NSC1810
- AI3-19529
- Dibromoxine
- AB00052129_08
- 5-21-03-00290 (Beilstein Handbook Reference)
- AC-4821
- UCB 5055
- BSPBio_001990
- Q4976946
- MFCD00006785
- AG-690/03055006
- Broxyquinolinum [INN-Latin]
- 8-Quinolinol,7-dibromo-
- 5,7-dibromo-quinolin-8-ol
- DTXCID7025849
- Dibromoxyquinoline
- Broxiquinolina
- Spectrum5_001463
- KBioGR_000913
- Z104495270
- Brossichinolina
- Spectrum_000760
- NINDS_000776
- AS-58136
- Intensopan
- Fenilor
- Starogyn
- NCGC00094815-03
- Broxyquinoline 100 microg/mL in Acetonitrile
- IDI1_000776
- Brossichinolina [DCIT]
- Tox21_111338_1
- A7662
- SR-01000872768
- 8-QUINOLINOL, 5,7-DIBROMO-
- 521-74-4
- NS00001604
- KBio2_006376
- BROXYQUINOLINE [INN]
- BROXYQUINOLINE [WHO-DD]
- SPBio_000908
- DivK1c_000776
- s4195
- AB00052129_07
- AC7858
- HMS3652L09
- EN300-21309
- UNII-UK4C618C8T
- CHEMBL223448
- Oprea1_209922
- Starogyn (TN)
- Broxyquinolin
- KBioSS_001240
- 5,7-bis(bromanyl)quinolin-8-ol
- NCGC00094815-02
- Spectrum4_000387
- Broxiquinoline
- NSC-757389
- CS-4839
- Broxyquinolinum
- SY036132
- cid_2453
- KBio2_003808
- NCIOpen2_009022
- HMS502G18
- AKOS005489208
- KBio2_001240
- HMS1921K19
- Dibromoxin
- Broxichinolinum
- NSC 1810
- CCG-40333
- SMR000054336
- SPECTRUM1500623
- Colipar
- BRN 0153624
- Probes2_000040
- DTXSID9045849
- NCGC00094815-01
- AKOS000119895
- CAS-521-74-4
- AB00052129-04
- SR-01000872768-1
- BROXYQUINOLINE [MART.]
- W-105847
- UK4C618C8T
- D07109
- Dibromoquin
- Spectrum2_000944
- FT-0619840
- NCGC00094815-05
- SBI-0051561.P002
- Paramibe
- STK563617
- Broxyquinolinum (INN-Latin)
- 5,7-dibromoquinolinium-8-olate
- 5, 7-Dibromo-8-quinolinol
- BROXYQUINOLINE (MART.)
- broxichinolina
- quinoline, 5,7-dibromo-8-hydroxy-
- A07AX01
- BRD-K23301018-001-10-9
- G01AC06
- Broxiquinolina (INN-Spanish)
- BRD-K23301018-001-11-7
- BRD-K23301018-001-09-1
- 5, 7-Dibromoquinolin-8-ol
- P01AA01
- ALBB-037230
- STK252144
- 208-317-8
- FD40739
- MDL： MFCD00006785
- Inchi： 1S/C9H5Br2NO/c10-6-4-7(11)9(13)8-5(6)2-1-3-12-8/h1-4,13H
- InChI Key： ZDASUJMDVPTNTF-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C2C1=CC=CN=2)O)Br
- BRN： 153624

Computed Properties

Exact Mass: 300.87400
Monoisotopic Mass: 300.874
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.2
Topological Polar Surface Area: 33.1A^2

Experimental Properties

Color/Form: Shiny near white needle like crystals
Density: 2.189
Melting Point: 197.0 to 203.0 deg-C
Boiling Point: 363.74°C (rough estimate)
Flash Point: 177.9±26.5 °C
Refractive Index: 1.6400 (estimate)
PSA: 33.12000
LogP: 3.46540
Solubility: Soluble in concentrated mineral acid \ benzene \ ether and carbon disulfide, slightly soluble in ethanol, almost insoluble in water and dilute acid. It can sublimate
Merck: 1453
Sensitiveness: Sensitive to light
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Broxyquinoline Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
WGK Germany：2
Hazard Category Code： R36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：8
RTECS：VC5300000
Hazardous Material Identification：
Safety Term：S22;S25
Risk Phrases：R22
TSCA：Yes
Storage Condition：4°C, protect from light

Broxyquinoline Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Broxyquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B1212-10mM*1mLinDMSO	Broxyquinoline	521-74-4	99.93%	10mM*1mLinDMSO	￥550	2022-03-28
MedChemExpress	HY-B1212-100mg	Broxyquinoline	521-74-4	99.89%	100mg	￥300	2025-04-16
Fluorochem	093555-10g	5,7-Dibromoquinolin-8-ol	521-74-4	95%	10g	￡11.00	2022-03-01
Fluorochem	093555-25g	5,7-Dibromoquinolin-8-ol	521-74-4	95%	25g	￡22.00	2022-03-01
Fluorochem	093555-100g	5,7-Dibromoquinolin-8-ol	521-74-4	95%	100g	￡76.00	2022-03-01
S e l l e c k ZHONG GUO	S4195-50mg	Broxyquinoline	521-74-4	99.97%	50mg	¥798.73	2023-09-15
Chemenu	CM144895-25g	5,7-Dibromoquinolin-8-ol	521-74-4	98%	25g	$86	2022-08-31
Chemenu	CM144895-100g	5,7-Dibromoquinolin-8-ol	521-74-4	98%	100g	$258	2022-08-31
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0701-25 mg	Broxyquinoline	521-74-4	99.10%	25mg	￥262.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0701-50 mg	Broxyquinoline	521-74-4	99.10%	50mg	￥321.00	2022-04-26

Broxyquinoline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:521-74-4)Broxyquinoline

Order Number:A7662

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:04

Price ($):210.0

Email:sales@amadischem.com

Product Official Link

Broxyquinoline Related Literature

1. A new class of platinum(ii) complexes with the phosphine ligand pta which show potent anticancer activity

M. D. ?ivkovi?,J. Kljun,T. Ilic-Tomic,A. Pavic,A. Veselinovi?,D. D. Manojlovi?,J. Nikodinovic-Runic,I. Turel Inorg. Chem. Front. 2018 5 39
2. Complexes of lanthanides(iii) with mixed 2,2′-bipyridyl and 5,7-dibromo-8-quinolinoline chelating ligands as a new class of promising anti-cancer agents

Qi-Pin Qin,Zhen-Feng Wang,Ming-Xiong Tan,Xiao-Ling Huang,Hua-Hong Zou,Bi-Qun Zou,Bei-Bei Shi,Shu-Hua Zhang Metallomics 2019 11 1005
3. Discovery of high in vitro and in vivo antitumor activities of organometallic ruthenium(ii)–arene complexes with 5,7-dihalogenated-2-methyl-8-quinolinol

Ting Meng,Qi-Pin Qin,Zi-Lu Chen,Hua-Hong Zou,Kai Wang,Fu-Pei Liang Dalton Trans. 2019 48 5352
4. High cytotoxicity of dihalo-substituted 8-quinolinolato-lanthanides

Zhen-Feng Chen,Xiao-Yan Song,Yan Peng,Xue Hong,Yan-Cheng Liu,Hong Liang Dalton Trans. 2011 40 1684
5. PBT2 acts through a different mechanism of action than other 8-hydroxyquinolines: an X-ray fluorescence imaging study

Kelly L. Summers,Natalia V. Dolgova,Kenneth B. Gagnon,George J. Sopasis,Ashley K. James,Barry Lai,Nicole J. Sylvain,Hugh H. Harris,Helen K. Nichol,Graham N. George,Ingrid J. Pickering Metallomics 2020 12 1979

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

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